Cas no 645410-03-3 (BENZOIC ACID, 3-BROMO-4-METHYL-5-NITRO-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 3-BROMO-4-METHYL-5-NITRO-, ETHYL ESTER
• CAS No: 645410-03-3
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 3392134
• PubChem ID: 12143131
• Update Time: 2025-04-21

BENZOIC ACID, 3-BROMO-4-METHYL-5-NITRO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-4-METHYL-5-NITRO-, ETHYL ESTER

• Inchi： 1S/C10H10BrNO4/c1-3-16-10(13)7-4-8(11)6(2)9(5-7)12(14)15/h4-5H,3H2,1-2H3
• InChI Key： RUIMTOLMSFJAES-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC([N+]([O-])=O)=C(C)C(Br)=C1

Computed Properties

• Exact Mass: 286.97932Da
• Monoisotopic Mass: 286.97932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų